Cas no 1781147-14-5 (1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid)

• Product Name: 1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid
• CAS No: 1781147-14-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5961292
• PubChem ID: 84780238
• Update Time: 2025-05-20

1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid
• 1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]cyclopropane-1-carboxylic acid
• 1781147-14-5
• EN300-1738059

• Inchi： 1S/C11H16N2O2/c1-8(2)7-13-9(3-6-12-13)11(4-5-11)10(14)15/h3,6,8H,4-5,7H2,1-2H3,(H,14,15)
• InChI Key： KXSIQPYEKPPAPK-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CC=NN2CC(C)C)CC1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid

1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic Acid: An Overview of Its Structure, Properties, and Potential Applications

1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid (CAS No. 1781147-14-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In this article, we will delve into the structural characteristics, physicochemical properties, and potential applications of this compound.

Structure and Synthesis: The molecular structure of 1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid is characterized by a pyrazole ring fused to a cyclopropane ring, with a carboxylic acid group and a 2-methylpropyl substituent. The synthesis of this compound typically involves multi-step reactions, including the formation of the pyrazole ring through a condensation reaction and subsequent functional group modifications. Recent studies have explored various synthetic routes to optimize yield and purity, making it more accessible for further research and development.

Physicochemical Properties: 1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid exhibits several notable physicochemical properties that contribute to its potential utility in pharmaceutical applications. It has a molecular weight of approximately 233.3 g/mol and is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO). The compound's melting point is around 95°C, and it has a pKa value that allows it to exist in both acidic and basic forms depending on the pH of the environment. These properties make it suitable for formulation in various drug delivery systems.

Biological Activity: Extensive research has been conducted to evaluate the biological activity of 1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid. Studies have shown that this compound possesses potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated analgesic properties by modulating pain pathways in animal models. These findings suggest its potential as a therapeutic agent for conditions such as arthritis and chronic pain.

Pharmacological Mechanisms: The pharmacological mechanisms underlying the biological activity of 1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid are multifaceted. Research has indicated that it interacts with specific receptors involved in inflammation and pain signaling pathways. For instance, it may bind to nuclear factor-kappa B (NF-kB) to inhibit the transcription of pro-inflammatory genes. Furthermore, it has been shown to modulate the activity of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs like NSAIDs.

Clinical Potential: The clinical potential of 1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid is currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have been promising, with the compound demonstrating good safety profiles and efficacy in reducing inflammation and pain in animal models. However, further research is needed to fully understand its pharmacokinetics, metabolism, and long-term safety in humans.

Future Directions: The future directions for research on 1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid are diverse and exciting. Ongoing studies aim to optimize its chemical structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop novel formulations that improve its bioavailability and reduce side effects. The potential applications of this compound extend beyond inflammation and pain management, with emerging research exploring its anti-cancer properties and other therapeutic uses.

In conclusion, 1-1-(2-methylpropyl)-1H-pyrazol-5-ylcyclopropane-1-carboxylic acid (CAS No. 1781147-14-5) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for inflammatory diseases, pain management, and other conditions makes it an exciting area of research in medicinal chemistry and pharmaceutical development. As more studies are conducted, we can expect to gain deeper insights into its mechanisms of action and clinical utility.